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Compound of Interest

Compound Name: m-Chlorocumene

Cat. No.: B1618335 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for m-
chlorocumene (1-chloro-3-(1-methylethyl)benzene). Due to the limited availability of specific

toxicological data for m-chlorocumene, information from structurally similar compounds, such

as 4-chlorocumene and cumene, has been included to provide a more complete assessment of

potential hazards. All data derived from analogous compounds is clearly indicated.

Chemical and Physical Properties
m-Chlorocumene is a chlorinated aromatic hydrocarbon.[1] Its physical and chemical

properties are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b1618335?utm_src=pdf-interest
https://www.benchchem.com/product/b1618335?utm_src=pdf-body
https://www.benchchem.com/product/b1618335?utm_src=pdf-body
https://www.benchchem.com/product/b1618335?utm_src=pdf-body
https://www.benchchem.com/product/b1618335?utm_src=pdf-body
https://en.wikipedia.org/wiki/Tetrachloroethylene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618335?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Chemical Formula C₉H₁₁Cl [1][2]

Molecular Weight 154.63 g/mol [2]

CAS Number 7073-93-0 [2]

Appearance Colorless liquid [1]

Odor Aromatic [1]

Boiling Point 179.6 °C at 760 mmHg [3]

Flash Point 70.6 °C [3]

Density 1.021 g/cm³ [3]

Vapor Pressure 1.26 mmHg at 25°C [3]

Solubility
Insoluble in water, soluble in

organic solvents.
[1]

Hazard Identification and GHS Classification
m-Chlorocumene is considered a hazardous substance. While a specific GHS classification

for m-chlorocumene is not readily available, the classification for its isomer, 4-chlorocumene,

provides a strong indication of its potential hazards.

GHS Classification (based on 4-Chlorocumene)[4]
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Hazard Class Hazard Category Hazard Statement

Flammable Liquids 4 H227: Combustible liquid

Aspiration Hazard 1
H304: May be fatal if

swallowed and enters airways

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Hazardous to the Aquatic

Environment, Long-Term

Hazard

3
H412: Harmful to aquatic life

with long lasting effects

Pictograms (based on 4-Chlorocumene)[4]

Health Hazard

Irritant

Signal Word (based on 4-Chlorocumene): Danger[4]

Toxicological Information
Specific toxicological data for m-chlorocumene is limited. The following table includes data for

related compounds to provide an estimate of its toxicological profile.
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Parameter Value Species Route Source Notes

LD50 (Oral) 3523 mg/kg Rat Oral [5]

Data for m-

xylene, a

structural

analog.

LD50

(Dermal)
12126 mg/kg Rabbit Dermal [5]

Data for m-

xylene, a

structural

analog.

LC50

(Inhalation)

27124 mg/m³

(4 hours)
Rat Inhalation [5]

Data for p-

xylene, a

structural

analog.

Summary of Toxicological Effects:

Acute Effects: Based on data for analogous compounds, acute exposure to m-
chlorocumene may cause skin and eye irritation.[1] Inhalation of vapors may lead to

respiratory tract irritation, dizziness, and drowsiness.[6] Ingestion poses a significant

aspiration hazard, which can be fatal.[4]

Chronic Effects: Prolonged or repeated exposure to similar chlorinated hydrocarbons and

aromatic solvents may lead to effects on the central nervous system, liver, and kidneys.[6][7]

Occupational Exposure Limits
Currently, there are no specific occupational exposure limits (OELs) established for m-
chlorocumene. However, OELs for the parent compound, cumene, can be used as a

reference point for occupational hygiene planning.
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Organization Limit Source

OSHA (PEL) 50 ppm (245 mg/m³) (Skin) [8]

ACGIH (TLV) 50 ppm (246 mg/m³) [8]

NIOSH (REL) 50 ppm (245 mg/m³) (Skin) [8]

Safe Handling and Storage
A systematic approach to handling and storing m-chlorocumene is essential to minimize

exposure and ensure a safe working environment.
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Receipt and Inspection

Storage

Use in Laboratory

Waste Disposal

Receive Shipment

Inspect Container for Damage

Review Safety Data Sheet

Store in a Cool, Dry, Well-Ventilated Area

Segregate from Incompatible Materials

Ground Containers

Don Appropriate PPE

Use in a Fume Hood

Handle with Care to Avoid Spills

Collect Waste in Labeled, Sealed Containers

Dispose of as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for the safe handling of m-Chlorocumene.
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Personal Protective Equipment (PPE)
The following PPE is recommended when handling m-chlorocumene:

Protection Type Specification

Eye/Face Protection Chemical safety goggles and/or a face shield.

Skin Protection
Chemical-resistant gloves (e.g., Viton®,

Barrier®), lab coat, and closed-toe shoes.

Respiratory Protection

If ventilation is inadequate, use a NIOSH-

approved respirator with an organic vapor

cartridge.

First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing. Seek medical attention if irritation

develops.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, give small amounts of water to drink.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.
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Fire Fighting Measures
m-Chlorocumene is a combustible liquid.

Property Recommendation

Extinguishing Media

Use dry chemical, carbon dioxide, water spray,

or alcohol-resistant foam. A water spray can be

used to cool fire-exposed containers.

Hazardous Combustion Products

May produce toxic and irritating fumes, including

hydrogen chloride and carbon oxides, upon

combustion.

Fire Fighting Procedures

Firefighters should wear self-contained

breathing apparatus (SCBA) and full protective

clothing.

Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuate: Immediately evacuate unnecessary personnel from the area.

Ventilate: Ensure adequate ventilation.

Contain: Contain the spill using inert absorbent materials (e.g., sand, earth, vermiculite).

Collect: Collect the absorbed material into a sealed, labeled container for disposal.

Clean: Clean the spill area with soap and water.

Disposal Considerations
Dispose of m-chlorocumene and any contaminated materials as hazardous waste in

accordance with all applicable federal, state, and local regulations. Chlorinated hydrocarbons

may be classified under RCRA waste codes such as F024 or F025.[6] Always consult with a

licensed hazardous waste disposal company for proper disposal procedures.
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Experimental Protocols
The following are general experimental protocols relevant to the safety assessment of

chemicals like m-chlorocumene. Specific protocols should be adapted based on the exact

nature of the experiment and in consultation with relevant safety guidelines.

11.1. In Vitro Skin Irritation Test (OECD 439)

This test method uses a reconstructed human epidermis (RhE) model to assess the skin

irritation potential of a substance.

Tissue Preparation: Reconstituted human epidermis tissue cultures are equilibrated

overnight in an incubator.

Application of Test Substance: A small amount of the test substance (e.g., m-
chlorocumene) is applied topically to the tissue surface. A negative control (e.g., phosphate-

buffered saline) and a positive control (e.g., 5% sodium dodecyl sulfate) are also tested.

Exposure and Incubation: The tissues are exposed to the substance for a defined period

(e.g., 60 minutes) and then rinsed. This is followed by a post-exposure incubation period

(e.g., 42 hours).

Viability Assessment: Cell viability is determined using a colorimetric assay, such as the MTT

assay. The absorbance is measured, and the percentage of viable cells is calculated relative

to the negative control.

Classification: A substance is classified as an irritant if the cell viability is below a certain

threshold (e.g., ≤ 50%).

11.2. Acute Oral Toxicity - Fixed Dose Procedure (OECD 420)

This method is used to determine the acute oral toxicity of a substance.

Animal Selection: Healthy, young adult rats of a single sex (usually females) are used.

Sighting Study: A preliminary study is conducted with a single animal to determine the

appropriate starting dose for the main study.
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Main Study: Animals are dosed sequentially at one of the fixed dose levels (5, 50, 300, or

2000 mg/kg body weight). The dose for each subsequent animal depends on the outcome

for the previously dosed animal.

Observation: Animals are observed for signs of toxicity and mortality for at least 14 days.

Endpoint: The test allows for the classification of the substance into a specific toxicity class

based on the observed outcomes at different dose levels.

Logical Relationships in Hazard Management
Effective management of the hazards associated with m-chlorocumene involves a hierarchical

approach to controls.

Elimination
(e.g., Use a safer alternative)

Substitution
(e.g., Use a less volatile solvent)

Engineering Controls
(e.g., Fume hood, closed systems)

Administrative Controls
(e.g., SOPs, training)

Personal Protective Equipment
(e.g., Gloves, goggles)

Click to download full resolution via product page

Caption: Hierarchy of controls for managing chemical hazards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Tetrachloroethylene - Wikipedia [en.wikipedia.org]

2. lin-web.clarkson.edu [lin-web.clarkson.edu]

3. dtsc.ca.gov [dtsc.ca.gov]

4. 4-Chlorocumene | C9H11Cl | CID 17493 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. Registration Dossier - ECHA [echa.europa.eu]

6. govinfo.gov [govinfo.gov]

7. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

8. Cleaning up a spill | Compliance and Risk Management [kent.edu]

To cite this document: BenchChem. [m-Chlorocumene: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1618335#m-chlorocumene-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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